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Compound of Interest

Compound Name: 2-(Chloromethyl)benzonitrile

Cat. No.: B189560 Get Quote

Essential Safety and Handling Guide for 2-
(Chloromethyl)benzonitrile
This guide provides crucial safety, operational, and disposal protocols for handling 2-
(Chloromethyl)benzonitrile (CAS No. 612-13-5) in a laboratory setting. Given its chemical

structure and the known hazards of similar nitrile and chlorinated compounds, a stringent

adherence to safety procedures is paramount to ensure the well-being of researchers,

scientists, and drug development professionals.

Hazard Identification and Summary
While specific toxicological data for 2-(Chloromethyl)benzonitrile is not extensively

documented in the provided search results, data from structurally similar compounds such as

chlorobenzonitriles and other substituted benzonitriles indicate significant potential hazards. It

is critical to handle this compound with a high degree of caution.

Potential Hazards Include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: May cause skin irritation or severe burns.[3][4]

Eye Damage/Irritation: Can cause serious eye irritation or damage.[3][4][5]
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Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

must be worn at all times when handling 2-(Chloromethyl)benzonitrile.[7][8]
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Protection Type Recommended Equipment Specifications and Rationale

Eye and Face
Safety Goggles and Face

Shield

Goggles must be chemical

splash-proof.[5] A face shield

provides an additional layer of

protection against splashes

and dust.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before and during

use.[3][8]

Body Protection
Laboratory Coat / Chemical-

Resistant Apron or Suit

A lab coat should be worn as a

minimum. For larger quantities

or tasks with a higher risk of

splashing, a chemical-resistant

apron or a full protective suit is

necessary.[3][6]

Respiratory NIOSH-Approved Respirator

Use a respirator with

appropriate cartridges if there

is a risk of inhaling dust,

especially when weighing the

powder or if ventilation is

inadequate.[3][6]

Footwear Closed-Toe Shoes

Safety footwear should cover

and protect the entire foot.

Perforated shoes or sandals

are not permitted in the

handling area.[8]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational plan is vital to minimize exposure and ensure safety.

3.1. Preparation
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Designated Area: All work with 2-(Chloromethyl)benzonitrile must be conducted in a

designated area within a certified chemical fume hood.[6][7]

Emergency Equipment: Ensure an eyewash station and a safety shower are readily

accessible and have been recently tested.[3][6]

Spill Kit: A spill kit containing appropriate absorbent materials for chemical spills should be

available in the immediate vicinity.[7]

3.2. Handling Procedure

Don PPE: Before entering the designated handling area, put on all required personal

protective equipment as detailed in the table above.

Weighing: If weighing the solid compound, perform the task within the fume hood to prevent

the inhalation of any airborne particles.[6] Use a container that can be securely closed for

transport.

Dissolving: When preparing solutions, add the solid 2-(Chloromethyl)benzonitrile to the

solvent slowly to avoid splashing.

Reactions: Conduct all reactions in a closed system or under reflux within the fume hood to

contain any vapors or aerosols.

Post-Handling: After completing the work, decontaminate any surfaces. Remove PPE

carefully to avoid contaminating your skin.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

4.1. First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][9] Seek immediate

medical attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

[11] Flush skin with plenty of soap and water for

at least 15 minutes.[3][10] Seek medical

attention if irritation persists.[11]

Inhalation

Move the exposed person to fresh air at once.

[10] If breathing has stopped, perform artificial

respiration.[3] Seek immediate medical

attention.[9]

Ingestion

Do NOT induce vomiting.[3][9] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water or milk.[3] Seek

immediate medical attention.[10]

4.2. Chemical Spill Response Workflow

The following workflow outlines the procedural steps for managing a spill of 2-
(Chloromethyl)benzonitrile.
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Workflow for 2-(Chloromethyl)benzonitrile Spill

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk
(If safe to do so)

Don Appropriate PPE
(Respirator, Gloves, Goggles, Suit)

Contain the Spill
(Use chemical absorbent)

Clean Up Spill
(Sweep solid, absorb liquid)

Decontaminate Area
(Wash with appropriate solvent/soap)

Package & Label Waste
(For hazardous disposal)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation: All materials contaminated with 2-(Chloromethyl)benzonitrile,

including solid waste (gloves, paper towels, weighing paper) and solutions, must be collected

in a dedicated, clearly labeled hazardous waste container.[7]

Container Management: Ensure waste containers are kept closed and are stored in a

designated, well-ventilated area away from incompatible materials.[3]

Disposal Method: This material and its container must be disposed of as hazardous waste.

[11] Disposal should be conducted through a licensed waste disposal company in

accordance with all local, state, and federal regulations.[2][6] Do not allow the chemical or its

wash water to enter drains or sewer systems.[11]

Physicochemical Data for 2-
(Chloromethyl)benzonitrile

Property Value

CAS Number 612-13-5[12]

Molecular Formula C₈H₆ClN[12][13]

Molecular Weight 151.6 g/mol [12]

Appearance White to off-white powder/crystal[12][14]

Melting Point 54-63 °C[12]

Boiling Point 252 °C (lit.)[13]

Storage
Store at room temperature or 0-8°C, sealed in a

dry, dark place.[12][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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